2-(dimethylamino)-2-(4-methylphenyl)-N-[2-(1H-1,2,4-triazol-1-yl)benzyl]acetamide

• IUPAC Name: 2-(dimethylamino)-2-(4-methylphenyl)-N-[[2-(1,2,4-triazol-1-yl)phenyl]methyl]acetamide
• InChI: InChI=1S/C20H23N5O/c1-15-8-10-16(11-9-15)19(24(2)3)20(26)22-12-17-6-4-5-7-18(17)25-14-21-13-23-25/h4-11,13-14,19H,12H2,1-3H3,(H,22,26)
• InChI Key: LBUSTFGQLVOPMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C(=O)NCC2=CC=CC=C2N3C=NC=N3)N(C)C
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

The compound of interest is a part of a broader category of chemical compounds that have been synthesized and studied for various applications, including but not limited to, potential biological activities. Its structure suggests it may have significance in fields such as medicinal chemistry, due to the presence of functional groups like dimethylamino, triazole, and acetamide, which are commonly explored for drug development.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step chemical processes including reactions like alkylation, acylation, and ring closure reactions. These processes may involve the use of starting materials such as ketonic Mannich bases derived from acetylthiophene or other appropriate precursors, leading to structurally diverse libraries of compounds through different types of alkylation and ring closure reactions with a view to generate a structurally diverse library of compounds (Roman, 2013).

Molecular Structure Analysis

The molecular structure of compounds like the one can be analyzed and confirmed using techniques such as 1H NMR, 13C NMR, HRMS, and FT-IR spectroscopy. Single-crystal X-ray diffraction is a crucial technique for detailed molecular structure analysis, providing insights into the arrangement of atoms within the molecule and confirming the precise structure (Geng et al., 2023).

Scientific Research Applications

Biological Effects of Acetamides

Acetamides and their derivatives, including compounds with dimethylamino, methylphenyl, and triazolyl groups, have been studied for various biological effects. Kennedy (2001) reviewed the toxicology of acetamide and its derivatives, highlighting their commercial importance and the significant information added over the years regarding the biological consequences of exposure to these chemicals. The review covers individual assessments of several chemicals, including acetamide and N,N-dimethylacetamide, and discusses their biological responses and environmental toxicology Kennedy, G. (2001). Critical Reviews in Toxicology, 31, 139-222.

Applications in Environmental and Health Sciences

Research into acetamides also extends into their environmental impact and potential health applications. For instance, the removal of acetaminophen (a well-known acetamide) from water has been extensively studied due to its presence as a micropollutant. Various technologies and transformation pathways have been explored to address the challenges posed by acetaminophen in the environment and its toxic metabolites Vo, H. N. P., et al. (2019). Chemosphere, 236, 124391.